3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride

• IUPAC Name: 3-piperidin-4-yl-1H-pyrido[2,3-d]pyrimidine-2,4-dione;dihydrochloride
• InChI: InChI=1S/C12H14N4O2.2ClH/c17-11-9-2-1-5-14-10(9)15-12(18)16(11)8-3-6-13-7-4-8;;/h1-2,5,8,13H,3-4,6-7H2,(H,14,15,18);2*1H
• InChI Key: GHFNKSLVGHICBG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C(=O)C3=C(NC2=O)N=CC=C3.Cl.Cl
• Molecular Formula: C12H16Cl2N4O2
• Molecular Weight: 319.18 g/mol

Description

This compound is a derivative of piperidine and pyrido[2,3-d]pyrimidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring and a pyrido[2,3-d]pyrimidine ring. The presence of these rings is important for interactions with the amino acids present in the active site of the enzyme.

Chemical Reactions Analysis

The first Pd-catalyzed one-pot direct ortho C–H arylation of pyrrolo[2,3-d]pyrimidine derivatives has been reported. Many functional groups are well tolerated under these direct C–H arylation conditions.

Scientific Research Applications

Inhibitors of Poly (ADP-Ribose) Polymerase (PARP)

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Antiproliferative Activity Against Cancer Cell Lines

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Targeted Kinase Inhibitors (TKIs)

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Synthesis of Biologically Active Piperidines

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Mechanism of Action

Based on the observed pharmacological and molecular docking data, the presence of pyrano[2,3-d]pyrimidine 2,4 dione scaffold is important for interactions with the amino acids present in the active site of the enzyme. Addition of a fused heterocycle resulted in extra interactions with the enzyme and greatly enhanced the activity.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.